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Compound of Interest

Compound Name: Uric acid-13C,15N3

Cat. No.: B12410515

Essential Safety and Handling of Uric Acid-13C,15N3

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Uric acid-13C,15N3, a stable, isotopically labeled
compound.

Immediate Safety Precautions

Uric acid-13C,15N3 is a solid, non-volatile compound. While it is not classified as a hazardous
substance, standard laboratory safety protocols should be strictly followed to minimize any
potential risks associated with handling chemical solids.[1][2] The primary routes of exposure
are inhalation of dust particles and direct contact with the skin and eyes.

Personal Protective Equipment (PPE):

Appropriate personal protective equipment must be worn at all times when handling Uric acid-
13C,15N3.[3][4][5][6] The recommended PPE is summarized in the table below.
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PPE Category Item Specifications

o Must be worn to prevent eye
] Safety glasses with side ] )
Eye Protection ) contact with dust particles.[1]
shields or goggles 2]

] Chemical-resistant gloves Should be worn to prevent skin
Hand Protection o
(e.g., nitrile) contact.[2][3]
] A standard lab coat is required
Body Protection Laboratory coat . )
to protect clothing and skin.[3]
If handling large quantities or if
) ) Not generally required under dust is generated, a NIOSH-
Respiratory Protection ]
normal use approved respirator may be
necessary.[2][7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Uric acid-13C,15N3 will ensure safety and maintain the
integrity of the compound.

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including a calibrated scale, weighing paper or boat, and appropriate
solvents, ready.

e Weighing: Carefully weigh the desired amount of Uric acid-13C,15N3 in a well-ventilated
area or a chemical fume hood to minimize dust inhalation. Avoid creating dust.

¢ Dissolving: Uric acid-13C,15N3 is soluble in water.[8] When preparing solutions, add the
solid to the solvent slowly and stir to dissolve.

o Storage: Store the solid compound in a tightly sealed container in a cool, dry place.[1]
Solutions should be stored as recommended by the specific experimental protocol.

o Spill Response: In case of a spill, avoid generating dust. Moisten the spilled solid with water
and then carefully wipe it up with a damp cloth or paper towel. Place the waste in a sealed
container for disposal.
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Disposal Plan

Proper disposal of Uric acid-13C,15N3 and its containers is essential to prevent environmental

contamination.

e Unused Solid: Unused solid Uric acid-13C,15N3 should be disposed of as chemical waste
in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

e Solutions: Aqueous solutions of Uric acid-13C,15N3 should be collected in a designated

agueous waste container.

o Empty Containers: Empty containers should be rinsed thoroughly with an appropriate
solvent. The rinsate should be collected as chemical waste. The rinsed container can then
be disposed of as regular laboratory glass or plastic waste.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Uric acid-13C,15N3 in a
laboratory setting.
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Caption: Standard laboratory workflow for handling Uric acid-13C,15N3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Uric acid-
13C,15N3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410515#personal-protective-equipment-for-
handling-uric-acid-13c-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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